Cas no 106064-06-6 (3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate (1:1), (Z)-)

106064-06-6 structure
Product name:3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate (1:1), (Z)-
3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate (1:1), (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate (1:1), (Z)-
- (Z)-3-(2-(2-(Dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phen yl-3-buten-2-one maleate
- 3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate ...
- dimethyl-[3-[2-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]propyl]azanium,(Z)-4-hydroxy-4-oxobut-2-enoate
- (Z)-4-hydroxy-4-oxobut-2-enoate
- AC1O5KD4
- dimethyl-[3-[2-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]propyl]azanium
- LS-47282
- dimethyl-[3-[2-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]propyl]azanium;(Z)-4-hydroxy-4-oxobut-2-enoate
- (Z)-3-(2-(2-(Dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-3-buten-2-one maleate
- 106064-06-6
-
- Inchi: InChI=1S/C21H25NO3.C4H4O4/c1-17(23)21(16-18-10-5-4-6-11-18)25-20-13-8-7-12-19(20)24-15-9-14-22(2)3;5-3(6)1-2-4(7)8/h4-8,10-13,16H,9,14-15H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b21-16-;2-1-
- InChI Key: WLTHWHZKIGAKPG-BQPHEIBYSA-N
- SMILES: OC(/C=C\C([O-])=O)=O.C[NH+](CCCOC1=CC=CC=C1O/C(=C\C1C=CC=CC=1)/C(=O)C)C
Computed Properties
- Exact Mass: 455.19447
- Monoisotopic Mass: 455.194402
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 556
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117
Experimental Properties
- Density: g/cm3
- Boiling Point: 502.4°Cat760mmHg
- Flash Point: 257.7°C
- PSA: 117.4
- LogP: 3.73780
3-Buten-2-one, 3-(2-(2-(dimethylamino)propoxy(and 1-methylethoxy))phenoxy)-4-phenyl-, maleate (1:1), (Z)- Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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